Cas no 2138088-63-6 (2-Ethyl-4-methylpiperazine-1-carbonyl chloride)

• Product Name: 2-Ethyl-4-methylpiperazine-1-carbonyl chloride
• CAS No: 2138088-63-6
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 6317793
• PubChem ID: 165491080
• Update Time: 2025-05-25

2-Ethyl-4-methylpiperazine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1155102
• 2-ethyl-4-methylpiperazine-1-carbonyl chloride
• 2138088-63-6
• 2-Ethyl-4-methylpiperazine-1-carbonyl chloride

• Inchi： 1S/C8H15ClN2O/c1-3-7-6-10(2)4-5-11(7)8(9)12/h7H,3-6H2,1-2H3
• InChI Key： FHQUBPTWKAUEJX-UHFFFAOYSA-N
• SMILES： ClC(N1CCN(C)CC1CC)=O

Computed Properties

• Exact Mass: 190.0872908g/mol
• Monoisotopic Mass: 190.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-Ethyl-4-methylpiperazine-1-carbonyl chloride

Recent Advances in the Application of 2-Ethyl-4-methylpiperazine-1-carbonyl chloride (CAS: 2138088-63-6) in Chemical Biology and Pharmaceutical Research

2-Ethyl-4-methylpiperazine-1-carbonyl chloride (CAS: 2138088-63-6) is a specialized chemical reagent that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. This compound, characterized by its piperazine backbone and reactive carbonyl chloride group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the construction of novel pharmacophores, particularly in the development of kinase inhibitors and GPCR-targeting agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-Ethyl-4-methylpiperazine-1-carbonyl chloride in the synthesis of potent PI3K inhibitors. The researchers utilized this compound to introduce the critical piperazine moiety, which significantly enhanced the water solubility and metabolic stability of the resulting drug candidates. The study reported a series of derivatives showing nanomolar inhibitory activity against PI3Kα, with improved pharmacokinetic profiles compared to previous generations of inhibitors.

In the field of radiopharmaceuticals, 2-Ethyl-4-methylpiperazine-1-carbonyl chloride has shown promise as a bifunctional chelator for PET imaging probes. A recent publication in Bioconjugate Chemistry (2024) described its use in creating novel 68Ga-labeled tracers for tumor imaging. The ethyl-methyl substitution pattern was found to provide optimal lipophilicity for blood-brain barrier penetration while maintaining sufficient hydrophilicity for renal clearance, addressing a longstanding challenge in neuro-oncology imaging.

The safety profile and handling considerations of 2-Ethyl-4-methylpiperazine-1-carbonyl chloride have been systematically evaluated in several industrial-scale applications. Process chemistry studies have developed optimized protocols for its large-scale production and purification, with particular attention to minimizing the formation of hazardous byproducts. Recent patents (WO2023124567) describe innovative continuous flow methods that improve yield and purity while reducing environmental impact.

Emerging research suggests potential applications of this compound in PROTAC (Proteolysis Targeting Chimera) technology. Its structural features make it suitable for linking E3 ligase binders to target protein ligands, as demonstrated in a 2024 Nature Chemical Biology publication. The compound's stability under physiological conditions and its ability to maintain proper spatial orientation of the warhead components were particularly noted as advantageous properties.

Future research directions for 2-Ethyl-4-methylpiperazine-1-carbonyl chloride appear promising, with several preclinical studies underway exploring its use in next-generation antibiotic development and targeted protein degradation strategies. The compound's unique combination of synthetic accessibility and structural versatility positions it as a valuable tool in the medicinal chemist's repertoire for years to come.